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Compound of Interest

Compound Name: Menin-MLL inhibitor 20

Cat. No.: B8201747

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Menin-MLL inhibitor 20 (CAS Number: 2448173-47-3). This information is intended for

researchers, scientists, and drug development professionals.

Hazard Assessment and Safety Information
Based on the Safety Data Sheet (SDS) provided by Cayman Chemical, Menin-MLL Inhibitor
20 is not classified as a hazardous substance according to the Globally Harmonized System

(GHS). It has a health, fire, and reactivity rating of 0 on both the NFPA and HMIS scales,

indicating a very low level of hazard. However, it is designated as "Water hazard class 1 (Self-

assessment): slightly hazardous for water," and large quantities should not be allowed to enter

groundwater or sewage systems.

It is critical to note that different Menin-MLL inhibitors can have significantly different hazard

profiles. For instance, Menin-MLL inhibitor MI-2 is classified as harmful if swallowed and

causes skin and eye irritation.[1] Therefore, always confirm the specific CAS number and

consult the corresponding SDS before handling or disposal.

Summary of Hazard and Disposal Information for Menin-MLL Inhibitor 20:
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Parameter Value/Rating Source

CAS Number 2448173-47-3

GHS Classification Not Classified

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Primary Hazard Slightly hazardous for water

Recommended Disposal

Smaller quantities with

household waste; otherwise,

according to official regulations

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of Menin-
MLL inhibitor 20 and associated waste.
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Figure 1. Disposal Workflow for Menin-MLL Inhibitor 20

Waste Generation
(Pure compound, solutions, contaminated labware)

Is the waste a 'small quantity' of pure compound?

Is the waste a dilute solution?

No

Dispose with normal laboratory or household waste.

Yes

Is the labware contaminated?

Yes (Dilute)

Consult institutional EHS guidelines for chemical waste disposal.

No (Concentrated)

Segregate as chemical waste.
Label container clearly.

No (Solution)

Decontaminate labware (e.g., triple rinse).

Yes

Arrange for professional disposal via EHS.

Dispose of decontaminated labware in appropriate container (glass, sharps, etc.). Collect rinsate as chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8201747?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-15222/Menin-MLL-inhibitor-MI-2-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b8201747/docs#proper-disposal-procedures-for-menin-mll-inhibitor-20
https://www.benchchem.com/product/b8201747/docs#proper-disposal-procedures-for-menin-mll-inhibitor-20
https://www.benchchem.com/product/b8201747/docs#proper-disposal-procedures-for-menin-mll-inhibitor-20
https://www.benchchem.com/product/b8201747/docs#proper-disposal-procedures-for-menin-mll-inhibitor-20
https://www.benchchem.com/product/b8201747?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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